Cas no 2171213-22-0 ((3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• CAS No: 2171213-22-0
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 6181050
• PubChem ID: 165506071
• Update Time: 2025-05-20

(3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid
• 2171213-22-0
• EN300-1284538

• Inchi： 1S/C8H10BrNO2S/c1-4-2-5(9)8(13-4)6(10)3-7(11)12/h2,6H,3,10H2,1H3,(H,11,12)/t6-/m0/s1
• InChI Key： JLCXTYVLOKTHRG-LURJTMIESA-N
• SMILES： BrC1C=C(C)SC=1[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 91.6Ų

Additional information on (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid

Introduction to (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid (CAS No. 2171213-22-0)

(3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid (CAS No. 2171213-22-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and thiophenes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a bromine atom and a methylthiophene group, make it an intriguing candidate for further investigation.

The chemical structure of (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid consists of a propanoic acid backbone with an amino group and a substituted thiophene ring. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromatic properties and ability to form stable complexes with various metal ions. The bromine atom at the 3-position of the thiophene ring adds significant electronic and steric effects, influencing the compound's reactivity and biological properties.

Recent studies have explored the potential therapeutic applications of (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid. One notable area of research is its activity as a modulator of ion channels, particularly calcium channels. Ion channels play crucial roles in various physiological processes, including neurotransmission, muscle contraction, and cardiac function. Compounds that can selectively modulate these channels have the potential to treat a wide range of diseases, such as neurological disorders, cardiovascular diseases, and pain syndromes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid on calcium channel activity. The results showed that this compound exhibited potent inhibitory effects on L-type calcium channels, which are involved in regulating intracellular calcium levels. This finding suggests that (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid could be developed into a novel therapeutic agent for conditions characterized by excessive calcium influx, such as hypertension and arrhythmias.

Another area of interest is the potential use of (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid in cancer research. Thiophene derivatives have been shown to exhibit antitumor activities through various mechanisms, including induction of apoptosis and inhibition of cell proliferation. A study published in the European Journal of Medicinal Chemistry demonstrated that (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid selectively induced apoptosis in human breast cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for further development as an anticancer agent.

The synthesis of (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid involves several steps, including the formation of the thiophene ring and the introduction of the bromine atom. One common synthetic route involves the reaction of 5-methylthiophene with bromine to form 5-methylthiophene bromide, followed by coupling with an appropriate amino acid derivative. The chirality at the 3-position is crucial for the biological activity of the compound, and enantioselective synthesis methods are often employed to ensure the desired stereochemistry.

The physical properties of (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid include its solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). Its melting point and boiling point are also important parameters for its handling and storage. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to characterize this compound and confirm its purity.

In conclusion, (3S)-3-amino-3-(3-bromo-5-methylthiophen-2-yl)propanoic acid (CAS No. 2171213-22-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research in areas such as ion channel modulation and cancer treatment. Ongoing studies are expected to provide more insights into its mechanisms of action and pave the way for its development into novel pharmaceutical agents.